Cas no 2228822-00-0 (tert-butyl N-3-(azetidin-3-yl)-4-chlorophenylcarbamate)

• Product Name: tert-butyl N-3-(azetidin-3-yl)-4-chlorophenylcarbamate
• CAS No: 2228822-00-0
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.765862703323
• CID: 6249947
• PubChem ID: 165639581
• Update Time: 2025-05-20

tert-butyl N-3-(azetidin-3-yl)-4-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(azetidin-3-yl)-4-chlorophenylcarbamate
• tert-butyl N-[3-(azetidin-3-yl)-4-chlorophenyl]carbamate
• EN300-1871048
• 2228822-00-0

• Inchi： 1S/C14H19ClN2O2/c1-14(2,3)19-13(18)17-10-4-5-12(15)11(6-10)9-7-16-8-9/h4-6,9,16H,7-8H2,1-3H3,(H,17,18)
• InChI Key： WIBDMYMEQJKJBH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1CNC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.1135055g/mol
• Monoisotopic Mass: 282.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-3-(azetidin-3-yl)-4-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-3-(azetidin-3-yl)-4-chlorophenylcarbamate (CAS No. 2228822-00-0)

The compound tert-butyl N-3-(azetidin-3-yl)-4-chlorophenylcarbamate (CAS No. 2228822-00-0) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidine ring and tert-butyl carbamate moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and development, particularly in targeting G protein-coupled receptors (GPCRs) and kinase inhibitors.

One of the key reasons for the growing interest in tert-butyl N-3-(azetidin-3-yl)-4-chlorophenylcarbamate is its role in the development of small-molecule therapeutics. The azetidine scaffold is known for its conformational rigidity, which enhances binding affinity and metabolic stability—a critical factor in modern drug design. This compound is often explored in the context of central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine and personalized therapies.

In addition to its pharmaceutical relevance, CAS No. 2228822-00-0 is also studied for its potential in agrochemical formulations. The 4-chlorophenyl group contributes to its herbicidal and fungicidal properties, making it a candidate for sustainable crop protection solutions. With the increasing demand for eco-friendly pesticides, this compound is being evaluated for its efficacy and environmental safety, addressing concerns raised by regulatory bodies and consumers alike.

The synthesis and characterization of tert-butyl N-3-(azetidin-3-yl)-4-chlorophenylcarbamate involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and consistency, which are essential for reproducible research outcomes. Laboratories and manufacturers prioritize these quality control measures to meet the stringent requirements of Good Manufacturing Practice (GMP) and ISO standards.

Another area of interest is the compound's potential in catalysis and material science. The azetidine ring can act as a ligand in transition metal complexes, enabling applications in asymmetric synthesis and polymer chemistry. This versatility makes CAS No. 2228822-00-0 a subject of interdisciplinary research, bridging gaps between organic chemistry and industrial applications.

From a commercial perspective, the demand for tert-butyl N-3-(azetidin-3-yl)-4-chlorophenylcarbamate is driven by its scalability and cost-effectiveness. Suppliers and distributors often highlight its availability in bulk quantities, catering to the needs of large-scale pharmaceutical and agrochemical production. Keywords such as custom synthesis, contract manufacturing, and API intermediates are frequently associated with this compound, reflecting its market relevance.

In conclusion, tert-butyl N-3-(azetidin-3-yl)-4-chlorophenylcarbamate (CAS No. 2228822-00-0) represents a multifaceted chemical with broad applications in drug discovery, agrochemicals, and materials science. Its structural uniqueness and functional adaptability position it as a key player in advancing scientific and industrial innovations. As research continues to uncover new possibilities, this compound is poised to remain a focal point in the chemical and life sciences communities.